Cas no 904433-19-8 (8-(4-chlorobenzoyl)-6-(2-fluorophenyl)methyl-2H,3H,6H,9H-1,4dioxino2,3-gquinolin-9-one)

8-(4-chlorobenzoyl)-6-(2-fluorophenyl)methyl-2H,3H,6H,9H-1,4dioxino2,3-gquinolin-9-one structure
904433-19-8 structure
Product Name:8-(4-chlorobenzoyl)-6-(2-fluorophenyl)methyl-2H,3H,6H,9H-1,4dioxino2,3-gquinolin-9-one
CAS No:904433-19-8
MF:C25H17ClFNO4
MW:449.858189344406
CID:5495227
PubChem ID:20864564
Update Time:2023-11-21

8-(4-chlorobenzoyl)-6-(2-fluorophenyl)methyl-2H,3H,6H,9H-1,4dioxino2,3-gquinolin-9-one Chemical and Physical Properties

Names and Identifiers

    • AKOS001818224
    • 8-(4-chlorobenzoyl)-6-[(2-fluorophenyl)methyl]-2H,3H,6H,9H-[1,4]dioxino[2,3-g]quinolin-9-one
    • 8-(4-chlorobenzoyl)-6-(2-fluorobenzyl)-2,3-dihydro[1,4]dioxino[2,3-g]quinolin-9(6H)-one
    • F3222-1930
    • 904433-19-8
    • 8-(4-chlorobenzoyl)-6-(2-fluorophenyl)methyl-2H,3H,6H,9H-1,4dioxino2,3-gquinolin-9-one
    • Inchi: 1S/C25H17ClFNO4/c26-17-7-5-15(6-8-17)24(29)19-14-28(13-16-3-1-2-4-20(16)27)21-12-23-22(31-9-10-32-23)11-18(21)25(19)30/h1-8,11-12,14H,9-10,13H2
    • InChI Key: SCIXGRPOMQRBBX-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=CC=1)C(C1C(C2=CC3=C(C=C2N(C=1)CC1C=CC=CC=1F)OCCO3)=O)=O

Computed Properties

  • Exact Mass: 449.0830139g/mol
  • Monoisotopic Mass: 449.0830139g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 32
  • Rotatable Bond Count: 4
  • Complexity: 752
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.2
  • Topological Polar Surface Area: 55.8Ų

8-(4-chlorobenzoyl)-6-(2-fluorophenyl)methyl-2H,3H,6H,9H-1,4dioxino2,3-gquinolin-9-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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F3222-1930-5mg
8-(4-chlorobenzoyl)-6-[(2-fluorophenyl)methyl]-2H,3H,6H,9H-[1,4]dioxino[2,3-g]quinolin-9-one
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F3222-1930-10mg
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8-(4-chlorobenzoyl)-6-(2-fluorophenyl)methyl-2H,3H,6H,9H-1,4dioxino2,3-gquinolin-9-one Related Literature

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